3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane-2,4-dione

• IUPAC Name: 3-benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane-2,4-dione
• InChI: InChI=1S/C15H17NO3/c1-2-19-12-8-11-13(12)15(18)16(14(11)17)9-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3
• InChI Key: AELJGIPWJIMVLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC2C1C(=O)N(C2=O)CC3=CC=CC=C3
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a bicyclic lactam that belongs to the class of azabicyclo compounds. 2.0]heptane-2,4-dione.

Scientific Research Applications

Aromatase Inhibitory Activity

Compounds with structural similarities to "3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane-2,4-dione" have been investigated for their pharmacological properties, including their effectiveness as aromatase inhibitors. These inhibitors can be pivotal in the treatment of hormone-dependent diseases, such as breast cancer, by blocking the aromatase enzyme critical for estrogen production. Studies like those by Staněk et al. (1991) have synthesized novel compounds demonstrating significant inhibitory activity against human placental aromatase, suggesting potential applications in endocrine therapy for hormone-dependent tumors (Staněk et al., 1991).

Synthesis and Chemical Transformations

Research has also focused on synthesizing and exploring the chemical transformations of azabicycloheptane derivatives. For example, Malpass and White (2004) discussed the synthesis of novel 7-substituted 2-azabicyclo[2.2.1]heptanes as key intermediates, which opens pathways to a range of novel compounds, showcasing their versatility in creating diverse chemical structures with potential biological activities (Malpass & White, 2004).

Advanced Building Blocks for Drug Discovery

Denisenko et al. (2017) developed a rapid synthesis method for substituted 3-azabicyclo[3.2.0]heptanes, presenting them as attractive building blocks for drug discovery. This synthesis leverages common chemicals through an intramolecular photochemical cyclization process, highlighting the potential of such compounds in the rapid development of new drugs (Denisenko et al., 2017).

Novel Catalytic Activities

The research by Berthon-Gelloz and Hayashi (2006) on expanding the C2-symmetric bicyclo[2.2.1]hepta-2,5-diene ligand family underscores the catalytic potential of these compounds. Their work demonstrates high activity and enantioselectivity in rhodium-catalyzed asymmetric addition reactions, which are crucial for synthesizing chiral compounds used in pharmaceuticals (Berthon-Gelloz & Hayashi, 2006).